Cas no 832739-77-2 (7-(chloromethyl)-5-oxo-4H,5H-pyrazolo1,5-apyrimidine-3-carbonitrile)

7-(Chloromethyl)-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core with functional groups at the 3- and 7-positions. The chloromethyl group at the 7-position enhances reactivity, making it a versatile intermediate for further derivatization in pharmaceutical and agrochemical synthesis. The electron-withdrawing nitrile group at the 3-position contributes to its utility in nucleophilic substitution reactions. Its rigid bicyclic structure offers stability while allowing selective modifications, facilitating the development of biologically active molecules. This compound is particularly valuable in medicinal chemistry for constructing fused heterocycles with potential therapeutic applications. High purity and well-defined reactivity make it suitable for precision synthesis in research and industrial settings.
7-(chloromethyl)-5-oxo-4H,5H-pyrazolo1,5-apyrimidine-3-carbonitrile structure
832739-77-2 structure
Product Name:7-(chloromethyl)-5-oxo-4H,5H-pyrazolo1,5-apyrimidine-3-carbonitrile
CAS No:832739-77-2
MF:C8H5ClN4O
MW:208.604499578476
MDL:MFCD05667168
CID:3059667
PubChem ID:135768533
Update Time:2025-06-13

7-(chloromethyl)-5-oxo-4H,5H-pyrazolo1,5-apyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 7-(chloromethyl)-5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile
    • 7-(chloromethyl)-5-oxo-4H,5H-pyrazolo1,5-apyrimidine-3-carbonitrile
    • AKOS000311465
    • STK312834
    • 7-chloromethyl-5-oxo-4,5-dihydro-pyrazolo[1,5-a]pyrimidine-3-carbonitrile
    • BBL038992
    • 7-(Chloromethyl)-5-hydroxypyrazolo[1,5-a]pyrimidine-3-carbonitrile
    • CS-0080379
    • D74159
    • EN300-230008
    • 7-(CHLOROMETHYL)-5-OXO-4H-PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBONITRILE
    • 7-(chloromethyl)-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile
    • 7-(CHLOROMETHYL)-5-OXO-4,5-DIHYDROPYRAZOLO[1,5-A]PYRIMIDIN-3-YL CYANIDE
    • 7-Chloromethyl-5-oxo-4,5-dihydro-pyrazolo[1,5-a]-pyrimidine-3-carbonitrile
    • 832739-77-2
    • 7-(Chloromethyl)-4,5-dihydro-5-oxopyrazolo[1,5-a]pyrimidine-3-carbonitrile
    • SCHEMBL14994328
    • DTXSID901145426
    • MDL: MFCD05667168
    • Inchi: 1S/C8H5ClN4O/c9-2-6-1-7(14)12-8-5(3-10)4-11-13(6)8/h1,4H,2H2,(H,12,14)
    • InChI Key: BARXACSRILQKJE-UHFFFAOYSA-N
    • SMILES: ClCC1=CC(NC2=C(C#N)C=NN21)=O

Computed Properties

  • Exact Mass: 208.0151885g/mol
  • Monoisotopic Mass: 208.0151885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 70.7Ų

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7-(chloromethyl)-5-oxo-4H,5H-pyrazolo1,5-apyrimidine-3-carbonitrile Related Literature

Additional information on 7-(chloromethyl)-5-oxo-4H,5H-pyrazolo1,5-apyrimidine-3-carbonitrile

Research Briefing on 7-(chloromethyl)-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile (CAS: 832739-77-2)

7-(chloromethyl)-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile (CAS: 832739-77-2) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and therapeutic potential.

The compound belongs to the pyrazolopyrimidine class, which is known for its diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have highlighted the role of 7-(chloromethyl)-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile as a key intermediate in the synthesis of novel drug candidates. Its unique chemical structure, featuring a chloromethyl group and a nitrile functionality, makes it a versatile building block for further derivatization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's potential as a kinase inhibitor. The study demonstrated that derivatives of 7-(chloromethyl)-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile exhibited potent inhibitory activity against several cancer-related kinases, including EGFR and VEGFR2. These findings suggest that the compound could serve as a promising scaffold for developing targeted cancer therapies.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, focused on the antimicrobial properties of this compound. The study revealed that certain analogs of 7-(chloromethyl)-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile displayed significant activity against drug-resistant bacterial strains, such as MRSA. This underscores its potential as a lead compound for addressing the growing challenge of antibiotic resistance.

From a synthetic perspective, advancements in the preparation of 7-(chloromethyl)-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile have also been reported. A 2022 paper in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and reduces environmental impact. This development is particularly relevant for industrial-scale production, ensuring a reliable supply for further research and development.

In conclusion, 7-(chloromethyl)-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile (CAS: 832739-77-2) represents a valuable chemical entity with broad applications in drug discovery. Its dual role as a bioactive molecule and a synthetic intermediate positions it as a key player in the development of next-generation therapeutics. Future research should focus on expanding its therapeutic scope and optimizing its pharmacokinetic properties for clinical translation.

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